Cas no 34213-86-0 (4-Aminophenyl a-D-Mannopyranoside)

• Product Name: 4-Aminophenyl a-D-Mannopyranoside
• CAS No: 34213-86-0
• Molecular Formula: C₁₂H₁₇NO₆
• Molecular Weight: 271.27
• MDL: MFCD00067366
• CID: 54208
• PubChem ID: 24890539

4-Aminophenyl a-D-Mannopyranoside Properties

Names and Identifiers

• 4-Aminophenyl-alpha-D-mannopyranoside
• 4-Aminophenyl α-D-mannopyranoside
• (2R,3S,4S,5S,6R)-2-(4-aminophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• 4-aminophenyl
• 4-Aminophenylmannoside
• A-d-mannopyranoside
• p-aminophenyl alpha-D-mannoside
• p-AmPh mannose
• SCHEMBL291104
• 4-Aminophenyl .alpha.-D-mannoside
• 4-Aminophenyl-alpha-D-mannoside
• 4-aminophenyl alpha-D-mannoside
• alpha-D-Mannopyranoside, 4-aminophenyl
• p-aminophenyl alpha-D-mannopyranoside
• DTXSID00187800
• alpha-D-Man-OC6H4NH2
• (2R,3S,4S,5S,6R)-2-(4-Aminophenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 4-Aminophenyl ?-D-Mannopyranoside
• p-aminophenyl-alpha-d-mannopyranoside
• (2R,3S,4S,5S,6R)-2-(4-aminophenoxy)-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• Mannopyranoside, p-aminophenyl, .alpha.-D-
• A875067
• p-Aminophenyl .alpha.-D-mannopyranoside
• AKOS027320453
• CHEBI:63030
• 4-Aminophenyl alpha-D-mannopyranoside
• p-Aminophenyl mannose
• 4-Aminophenyl alpha -D-mannopyranoside
• 4-Aminophenyl alpha-D-mannopyranoside, Min. 98%
• 34213-86-0
• Q27132347
• 4-Aminophenyl I+/--D-mannopyranoside
• AS-63171
• 4-Aminophenyl a-D-mannopyranoside
• CHEMBL1173631
• .alpha.-D-Mannopyranoside, 4-aminophenyl
• MFCD00067366
• 4-Aminophenyl .alpha.-D-mannopyranoside
• alpha-D-Manp-OC6H4NH2
• P-AMINOPHENYL ?-D-MANNOSIDE
• MIAKOEWBCMPCQR-GCHJQGSQSA-N

• MDL： MFCD00067366
• InChIKey： MIAKOEWBCMPCQR-GCHJQGSQSA-N
• Inchi： InChI=1S/C12H17NO6/c13-6-1-3-7(4-2-6)18-12-11(17)10(16)9(15)8(5-14)19-12/h1-4,8-12,14-17H,5,13H2/t8-,9-,10+,11+,12+/m1/s1
• SMILES： C1=C(C=CC(=C1)O[C@@H]2[C@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)N

Computed Properties

• Exact Mass: 271.10600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 271.106
• Heavy Atom Count: 19
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1
• Topological Polar Surface Area: 125A^2

Experimental Properties

• LogP: -0.97130
• PSA: 125.40000
• Refractive Index: 1.662
• Boiling Point: 555.9°Cat760mmHg
• Melting Point: 165-166°C
• Flash Point: 290°C
• Solubility: H2O: soluble
• Color/Form: No data available
• Density: 1.517

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds